Cas no 2172090-41-2 (methyl 1-{2-hydroxybicyclo2.2.1heptan-2-yl}cyclopropane-1-carboxylate)

• Product Name: methyl 1-{2-hydroxybicyclo2.2.1heptan-2-yl}cyclopropane-1-carboxylate
• CAS No: 2172090-41-2
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 5567573
• PubChem ID: 165595622
• Update Time: 2025-05-25

methyl 1-{2-hydroxybicyclo2.2.1heptan-2-yl}cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1633071
• 2172090-41-2
• methyl 1-{2-hydroxybicyclo[2.2.1]heptan-2-yl}cyclopropane-1-carboxylate
• methyl 1-{2-hydroxybicyclo2.2.1heptan-2-yl}cyclopropane-1-carboxylate

• Inchi： 1S/C12H18O3/c1-15-10(13)11(4-5-11)12(14)7-8-2-3-9(12)6-8/h8-9,14H,2-7H2,1H3
• InChI Key： IPNPTUKCOHBPJU-UHFFFAOYSA-N
• SMILES： OC1(CC2CCC1C2)C1(C(=O)OC)CC1

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 1-{2-hydroxybicyclo2.2.1heptan-2-yl}cyclopropane-1-carboxylate

Methyl 1-{2-Hydroxybicyclo[2.2.1]Heptan-2-Yl}Cyclopropane-1-Carboxylate: A Comprehensive Overview

The compound methyl 1-{2-hydroxybicyclo[2.2.1]heptan-2-yl}cyclopropane-1-carboxylate (CAS No: 2172090-41-2) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of bicyclic compounds, which are known for their stability and versatility in various chemical reactions. The bicyclo[2.2.1]heptane framework is a key structural element, contributing to the molecule's rigidity and reactivity.

Recent studies have highlighted the importance of methyl 1-{2-hydroxybicyclo[2.2.1]heptan-2-yl}cyclopropane-1-carboxylate in organic synthesis, particularly in the construction of complex natural products and bioactive molecules. Its ability to undergo various transformations, such as ring-opening reactions and cyclopropane chemistry, makes it a valuable building block in medicinal chemistry.

The cyclopropane ring in this compound plays a crucial role in its reactivity and stability. Cyclopropane-containing compounds are known for their high strain energy, which can be harnessed to drive various chemical reactions. In the case of methyl 1-{2-hydroxybicyclo[2.2.1]heptan-2-yl}cyclopropane-1-carboxylate, the cyclopropane ring is strategically positioned to facilitate specific reactivity patterns, making it an attractive target for researchers.

One of the most notable applications of this compound is in the synthesis of natural product analogs. Its bicyclo[2.2.1]heptane framework is reminiscent of certain terpenoid structures, which are widespread in nature and often exhibit potent biological activities. By leveraging the unique properties of this compound, chemists can design and synthesize molecules with potential therapeutic applications.

Recent advancements in asymmetric synthesis have further enhanced the utility of methyl 1-{2-hydroxybicyclo[2.2.1]heptan-2-yl}cyclopropane-1-carboxylate. The presence of a hydroxyl group (-OH) on the bicyclo structure allows for selective catalytic transformations, enabling the construction of enantioselective compounds with high precision.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions.

The synthesis of methyl 1-{